N-(2-ethoxyphenyl)-3-oxo-2,3-dihydro-1H-indene-1-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-3-oxo-1,2-dihydroindene-1-carboxamide
• InChI: InChI=1S/C18H17NO3/c1-2-22-17-10-6-5-9-15(17)19-18(21)14-11-16(20)13-8-4-3-7-12(13)14/h3-10,14H,2,11H2,1H3,(H,19,21)
• InChI Key: HZJGEGATTFGGSI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2CC(=O)C3=CC=CC=C23
• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol
• CAS No.: 1206999-69-0

Description

N-(2-ethoxyphenyl)-3-oxo-2,3-dihydro-1H-indene-1-carboxamide is a useful research compound. Its molecular formula is C18H17NO3 and its molecular weight is 295.338. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Structural Investigation

A study explored the synthesis and structural investigation of various oxamide derivatives, including N,N′-diphenethyloxamide and related compounds, revealing their stabilization by intramolecular hydrogen bonding. This research contributes to understanding the chemical properties and potential applications of N-(2-ethoxyphenyl)-3-oxo-2,3-dihydro-1H-indene-1-carboxamide analogs in designing new materials and molecules with specific characteristics (Martínez-Martínez et al., 1998).

Organic Electronics and Polymer Solar Cells

In the realm of organic electronics, indene-C60 bisadduct (ICBA), a compound structurally similar to this compound, has been utilized as an electron-cascade acceptor material in polymer solar cells, demonstrating the potential of indene derivatives in enhancing the efficiency of solar energy devices (Cheng et al., 2014).

Supramolecular Chemistry

Research into the supramolecular packing motifs of compounds like N,N′,N″-tris(2-methoxyethyl)benzene-1,3,5-tricarboxamide, which shares a similar structural framework with this compound, highlights the innovative modes of molecular organization. Such insights are crucial for the development of new materials with unique properties for technological applications (Lightfoot et al., 1999).